Cas no 408340-26-1 (Benzenethiol,3,4,5-triamino-)

Benzenethiol,3,4,5-triamino- structure
Benzenethiol,3,4,5-triamino- structure
Product Name:Benzenethiol,3,4,5-triamino-
CAS No:408340-26-1
MF:C6H9N3S
MW:155.220759153366
CID:326199
PubChem ID:45122164
Update Time:2025-04-19

Benzenethiol,3,4,5-triamino- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,3,4,5-triamino-
    • 3,4,5-triaminobenzenethiol
    • 408340-26-1
    • DTXSID80669290
    • 3,4,5-Triaminobenzene-1-thiol
    • Inchi: 1S/C6H9N3S/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H,7-9H2
    • InChI Key: WGXRIWVNYKCNJY-UHFFFAOYSA-N
    • SMILES: SC1C=C(C(=C(C=1)N)N)N

Computed Properties

  • Exact Mass: 155.052
  • Monoisotopic Mass: 155.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.1A^2
  • XLogP3: 0
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